![molecular formula C12H10ClN3O3S B1532571 4-Amino-3-{[(2-chlorobenzyl)amino]carbonyl}isothiazole-5-carboxylic acid CAS No. 1113109-08-2](/img/structure/B1532571.png)
4-Amino-3-{[(2-chlorobenzyl)amino]carbonyl}isothiazole-5-carboxylic acid
Overview
Description
“4-Amino-3-{[(2-chlorobenzyl)amino]carbonyl}isothiazole-5-carboxylic acid” is a chemical compound that belongs to the category of isothiazoles. Its CAS Number is 1113109-08-2 .
Molecular Structure Analysis
The molecular formula of this compound is C12H10ClN3O3S . This indicates that it contains 12 carbon atoms, 10 hydrogen atoms, 1 chlorine atom, 3 nitrogen atoms, 3 oxygen atoms, and 1 sulfur atom. The molecular weight is 311.74 g/mol .Physical and Chemical Properties Analysis
The physical and chemical properties of a compound include its molecular weight, density, boiling point, melting point, and flash point. For this compound, the molecular weight is 311.74 g/mol . Unfortunately, the density, boiling point, melting point, and flash point are not available .Scientific Research Applications
Synthesis and Chemical Reactions
Triazole-Based Scaffolds Synthesis : The synthesis of 5-amino-1,2,3-triazole-4-carboxylates, closely related to 4-amino-3-{[(2-chlorobenzyl)amino]carbonyl}isothiazole-5-carboxylic acid, is significant in creating peptidomimetics and biologically active compounds. These triazole scaffolds, despite the potential for undergoing the Dimroth rearrangement, can be effectively synthesized using ruthenium-catalyzed cycloaddition, facilitating the preparation of triazole-containing dipeptides and HSP90 inhibitors (Ferrini et al., 2015).
Multicomponent Reactions Involvement : This compound can play a role in Passerini three-component (P-3CR) and Ugi four-component (U-4CR) reactions. These reactions are pivotal in isocyanide-based multicomponent reactions (IMCRs), used to synthesize various heterocycles and macrocycles, potentially including derivatives of this compound (Wang et al., 2018).
Corrosion Inhibition
- Mild Steel Corrosion Control : Derivatives of aminotriazole compounds, similar to the one , have been studied for their effectiveness in inhibiting corrosion of mild steel in acidic environments. For instance, 3,5-bis(4-methoxyphenyl)-4-amino-1,2,4-triazole has shown high inhibition efficiency, suggesting potential applications of related compounds in corrosion control (Bentiss et al., 2009).
Biochemical Applications
- Carbonic Anhydrase-III Inhibition : Compounds with a structure similar to this compound, specifically 2,4,5-trisubstitutedthiazoles, have been synthesized and evaluated for inhibitory activities against carbonic anhydrase-III, indicating potential biomedical applications (Al-Jaidi et al., 2020).
Properties
IUPAC Name |
4-amino-3-[(2-chlorophenyl)methylcarbamoyl]-1,2-thiazole-5-carboxylic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H10ClN3O3S/c13-7-4-2-1-3-6(7)5-15-11(17)9-8(14)10(12(18)19)20-16-9/h1-4H,5,14H2,(H,15,17)(H,18,19) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UICOAIOXHMXALT-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)CNC(=O)C2=NSC(=C2N)C(=O)O)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H10ClN3O3S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
311.74 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.